Cas no 1806511-91-0 (6-Methoxy-4-phenylnicotinaldehyde)

• Product Name: 6-Methoxy-4-phenylnicotinaldehyde
• CAS No: 1806511-91-0
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 4907888
• Update Time: 2023-08-21

6-Methoxy-4-phenylnicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-4-phenylnicotinaldehyde

• Inchi： 1S/C13H11NO2/c1-16-13-7-12(11(9-15)8-14-13)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： LLJOFMACQARSMR-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C=O)=CN=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2